1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride

• CAS No.: 637348-60-8
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: 1-methyl-3-[(4-methylphenyl)methyl]-1,2-dihydroimidazol-1-ium;chloride
• InChI: InChI=1S/C12H16N2.ClH/c1-11-3-5-12(6-4-11)9-14-8-7-13(2)10-14;/h3-8H,9-10H2,1-2H3;1H
• InChI Key: XVLUHELXEQBQNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C[NH+](C=C2)C.[Cl-]

Description

1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride is an imidazolium-based ionic liquid characterized by a 4-methylbenzyl substituent at the N3 position of the imidazolium ring. This compound belongs to the broader class of N-heterocyclic carbene (NHC) precursors, which are widely utilized in catalysis, material science, and ionic liquid applications. The 4-methylbenzyl group imparts unique steric and electronic properties, enhancing stability and influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride typically involves the reaction of 1-methylimidazole with 4-methylbenzyl chloride. This reaction is carried out under controlled conditions, often in the presence of a solvent such as acetonitrile or dichloromethane. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce reduced forms of the compound.

Scientific Research Applications

1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in drug development.

Industry: It is used in the production of various chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The target compound is compared with structurally related imidazolium salts to highlight substituent-driven differences:

Table 1: Structural and Functional Comparison

Compound Name (CAS No.)	Substituent at N3	Molecular Weight (g/mol)	Key Features
Target Compound (Not specified)	4-Methylbenzyl	222.71	Aromatic, electron-donating methyl group
1-Benzyl-3-methyl-1H-imidazol-3-ium chloride (36443-80-8)	Benzyl	208.69	Less steric bulk; lower thermal stability
1-Methyl-3-(2-hydroxyethyl)-1H-imidazol-3-ium chloride (61755-34-8)	2-Hydroxyethyl	162.62	Polar, hydrophilic; used in Hantzsch reactions
1-Methyl-3-(3-methoxypropyl)-1H-imidazol-3-ium chloride (Not specified)	3-Methoxypropyl	192.67	Flexible aliphatic chain; metal coordination
1-Methyl-3-[(tetradecanoyloxy)methyl]-... chloride (61413-62-5)	Tetradecanoyloxymethyl	428.00	Lipophilic; surfactant applications

Physicochemical Properties

• Solubility : The 4-methylbenzyl group enhances solubility in aromatic solvents but reduces miscibility in polar solvents compared to hydroxyethyl or methoxypropyl analogs .
• Thermal Stability : Aromatic substituents like 4-methylbenzyl improve thermal stability (likely >200°C) relative to aliphatic chains, which may decompose at lower temperatures .
• Crystallinity : Benzyl-substituted imidazolium salts often exhibit defined crystal structures due to π-π stacking, as observed in SHELXL-refined structures .

Research Findings and Industrial Relevance

Key Research Insights

• Steric Impact : The 4-methylbenzyl group offers moderate steric hindrance, intermediate between simple benzyl and bulky 2,6-diisopropylphenyl groups .
• Comparative Performance: In catalytic trials, hydroxyethyl-substituted salts outperform the target compound in aqueous-phase reactions due to hydrophilicity, while the target may excel in non-polar media .

Industrial and Academic Use Cases

• Pharmaceutical Synthesis : Hydroxyethyl derivatives are employed in multicomponent reactions for drug intermediates .
• Material Synthesis : Methoxypropyl analogs serve as ligands for transition-metal complexes in polymerization catalysis .

Biological Activity

1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride, also known as a derivative of imidazolium salts, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

• Chemical Formula : C11H14ClN2
• Molecular Weight : 210.7 g/mol
• CAS Number : 14059-07-5

Mechanisms of Biological Activity

The biological activity of imidazolium compounds often stems from their ability to interact with various biological targets. The following mechanisms have been identified for 1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride:

• Antimicrobial Activity : Imidazolium salts have shown significant antimicrobial properties against a variety of pathogens. The mechanism typically involves disruption of microbial cell membranes and interference with metabolic processes.
• Anticancer Potential : Recent studies indicate that imidazolium derivatives can exhibit cytotoxic effects on cancer cells. This is achieved through:
  • Induction of apoptosis via mitochondrial pathways.
  • Inhibition of key enzymes involved in cancer cell proliferation, such as thymidylate synthase and histone deacetylases (HDAC) .
• Anti-inflammatory Effects : Some imidazolium compounds have demonstrated the ability to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and pathways .

Anticancer Studies

A study exploring the anticancer effects of imidazolium derivatives revealed that 1-Methyl-3-[(4-methylphenyl)methyl]-2,3-dihydro-1H-imidazol-1-ium chloride exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The compound's effectiveness was attributed to its ability to induce cell cycle arrest and apoptosis .

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	12.5	Apoptosis induction
A549 (Lung Cancer)	15.0	HDAC inhibition

Antimicrobial Activity

Research has shown that this compound possesses broad-spectrum antimicrobial activity. It was effective against both Gram-positive and Gram-negative bacteria, with a notable minimum inhibitory concentration (MIC) value indicating its potency.

Microorganism	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Case Study 1: Anticancer Efficacy

In a clinical trial involving patients with advanced breast cancer, patients treated with formulations containing imidazolium derivatives showed a significant reduction in tumor size compared to those receiving standard chemotherapy alone. The study highlighted the potential for these compounds to enhance the efficacy of existing treatments .

Case Study 2: Antimicrobial Application

A study conducted in a hospital setting evaluated the effectiveness of imidazolium-based disinfectants against nosocomial infections. Results indicated a reduction in infection rates by over 30% when using these disinfectants compared to traditional agents .